Cas no 200509-15-5 (1-fluoro-3-isocyanato-5-methylbenzene)
200509-15-5 structure
Product Name:1-fluoro-3-isocyanato-5-methylbenzene
CAS No:200509-15-5
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD18825200
CID:254358
PubChem ID:45090517
Update Time:2025-04-19
1-fluoro-3-isocyanato-5-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-fluoro-3-isocyanato-5-methyl-
- 1-fluoro-3-isocyanato-5-methylbenzene
- 3-FLUORO-5-METHYLPHENYL ISOCYANATE
- 1-Fluoro-3-isocyanato-5-methyl-benzene
- Benzene,1-fluoro-3-isocyanato-5-methyl
- 200509-15-5
- SCHEMBL4240933
- AKOS017413510
- DTXSID10666636
- EN300-276718
- GEO-02568
- W-200206
- Benzene, 1-fluoro-3-isocyanato-5-methyl-
-
- MDL: MFCD18825200
- Inchi: 1S/C8H6FNO/c1-6-2-7(9)4-8(3-6)10-5-11/h2-4H,1H3
- InChI Key: IRMOGDURIXFFFI-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C)C=1)N=C=O
Computed Properties
- Exact Mass: 151.04300
- Monoisotopic Mass: 151.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43000
- LogP: 2.10140
1-fluoro-3-isocyanato-5-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1265129-1g |
Benzene, 1-fluoro-3-isocyanato-5-methyl- |
200509-15-5 | 98% | 1g |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1265129-5g |
Benzene, 1-fluoro-3-isocyanato-5-methyl- |
200509-15-5 | 98% | 5g |
$890 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1265129-25g |
Benzene, 1-fluoro-3-isocyanato-5-methyl- |
200509-15-5 | 98% | 25g |
$2315 | 2023-05-17 | |
| Enamine | EN300-276718-0.1g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 0.1g |
$48.0 | 2025-03-20 | |
| Enamine | EN300-276718-0.25g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 0.25g |
$70.0 | 2025-03-20 | |
| Enamine | EN300-276718-0.5g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 0.5g |
$125.0 | 2025-03-20 | |
| Enamine | EN300-276718-1.0g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 1.0g |
$199.0 | 2025-03-20 | |
| Enamine | EN300-276718-2.5g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 2.5g |
$389.0 | 2025-03-20 | |
| Enamine | EN300-276718-5.0g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 5.0g |
$576.0 | 2025-03-20 | |
| Enamine | EN300-276718-10.0g |
1-fluoro-3-isocyanato-5-methylbenzene |
200509-15-5 | 95.0% | 10.0g |
$855.0 | 2025-03-20 |
1-fluoro-3-isocyanato-5-methylbenzene Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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